Cas no 51891-79-3 (5-(4-Nitrophenyl)-1,3,4-oxadiazol-2-amine)

• Product Name: 5-(4-Nitrophenyl)-1,3,4-oxadiazol-2-amine
• CAS No: 51891-79-3
• MF: C₈H₆N₄O₃
• MW: 206.158240795135
• MDL: MFCD00603997
• CID: 361161
• PubChem ID: 3738156
• Update Time: 2025-06-14

5-(4-Nitrophenyl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2-amine, 5-(4-nitrophenyl)-
• 2-AMINO-5-(4-NITROPHENYL)-1,3,4-OXADIAZOLE
• 5-(4-Nitrophenyl)-1,3,4-oxadiazol-2-amine
• 2-Amino-5-(4-nitrophenyl)-1,3,4-oxadiazol
• BS-42581
• 2-Amino-5-(4-nitrophenyl)-1,3,4-oxadiazole, 97%
• MFCD00603997
• AKOS000198798
• Z235363007
• DTXSID50395756
• SCHEMBL17125478
• EN300-29549
• 51891-79-3

• MDL： MFCD00603997
• Inchi： 1S/C8H6N4O3/c9-8-11-10-7(15-8)5-1-3-6(4-2-5)12(13)14/h1-4H,(H2,9,11)
• InChI Key： PUEUDKAZSHKSOZ-UHFFFAOYSA-N
• SMILES： O1C(N)=NN=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 206.04408
• Monoisotopic Mass: 206.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.493
• Melting Point: 245-249 °C
• Boiling Point: 431.8°C at 760 mmHg
• Flash Point: 214.9°C
• Refractive Index: 1.645
• PSA: 108.08

5-(4-Nitrophenyl)-1,3,4-oxadiazol-2-amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 5-(4-Nitrophenyl)-1,3,4-oxadiazol-2-amine

Research Brief on 5-(4-Nitrophenyl)-1,3,4-oxadiazol-2-amine (CAS: 51891-79-3): Recent Advances and Applications

5-(4-Nitrophenyl)-1,3,4-oxadiazol-2-amine (CAS: 51891-79-3) is a heterocyclic compound featuring a 1,3,4-oxadiazole core with a 4-nitrophenyl substituent at the 5-position and an amino group at the 2-position. This structural motif has garnered significant attention in medicinal chemistry due to its versatile pharmacological properties and potential as a scaffold for drug development. Recent studies have explored its applications in antimicrobial, anticancer, and anti-inflammatory therapies, as well as its utility in materials science.

A 2023 study published in the European Journal of Medicinal Chemistry investigated the antimicrobial potential of 5-(4-Nitrophenyl)-1,3,4-oxadiazol-2-amine derivatives against multidrug-resistant bacterial strains. The research team synthesized a series of analogs and evaluated their activity against Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria. The lead compound demonstrated potent inhibition of bacterial growth, with minimum inhibitory concentrations (MICs) ranging from 2-8 μg/mL, suggesting its potential as a novel antibiotic scaffold.

In the field of oncology, a 2024 study in Bioorganic Chemistry explored the anticancer activity of 5-(4-Nitrophenyl)-1,3,4-oxadiazol-2-amine derivatives against various cancer cell lines. The compounds exhibited selective cytotoxicity toward breast cancer (MCF-7) and colon cancer (HCT-116) cells, with IC₅₀ values in the low micromolar range. Mechanistic studies revealed that these compounds induce apoptosis through the mitochondrial pathway and inhibit topoisomerase II activity, highlighting their potential as anticancer agents.

Recent advances in synthetic methodologies have also improved the accessibility of 5-(4-Nitrophenyl)-1,3,4-oxadiazol-2-amine derivatives. A 2023 report in Organic Letters described a novel one-pot synthesis using microwave-assisted cyclization, which significantly reduced reaction times and improved yields compared to traditional methods. This development facilitates the rapid generation of diverse analogs for structure-activity relationship studies.

Beyond pharmaceutical applications, research has demonstrated the utility of 5-(4-Nitrophenyl)-1,3,4-oxadiazol-2-amine in materials science. A 2024 study in ACS Applied Materials & Interfaces reported its incorporation into organic semiconductors, where it functioned as an electron-transporting material in organic light-emitting diodes (OLEDs). The compound's favorable electronic properties and thermal stability make it a promising candidate for optoelectronic applications.

In conclusion, 5-(4-Nitrophenyl)-1,3,4-oxadiazol-2-amine (CAS: 51891-79-3) continues to be a valuable scaffold in both pharmaceutical and materials science research. Recent studies have expanded our understanding of its biological activities and potential applications, while improved synthetic methods have enhanced its accessibility for further investigation. Future research directions may include the development of more potent analogs with improved pharmacokinetic properties and the exploration of its applications in additional therapeutic areas.